Cas no 2149598-74-1 (4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine)

• Product Name: 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine
• CAS No: 2149598-74-1
• MF: C₉H₁₁ClF₂N₄O
• MW: 264.659647226334
• CID: 5213138
• Update Time: 2025-10-29

4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine

• Inchi： 1S/C9H11ClF2N4O/c10-6-5(7(11)12)8(15-9(13)14-6)16-1-3-17-4-2-16/h7H,1-4H2,(H2,13,14,15)
• InChI Key： BNHOXHXFCQEAGW-UHFFFAOYSA-N
• SMILES： C1(N)=NC(N2CCOCC2)=C(C(F)F)C(Cl)=N1

Additional information on 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine

Comprehensive Overview of 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine (CAS No. 2149598-74-1)

4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine is a specialized pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, including a difluoromethyl group and a morpholino substituent, this compound exhibits promising potential for various applications. The CAS registry number 2149598-74-1 serves as a unique identifier for this molecule, ensuring accurate referencing in scientific literature and databases.

The compound's molecular structure combines a pyrimidine core with strategic functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for kinase inhibitors and other targeted therapies. The presence of the chloro and difluoromethyl groups enhances its reactivity, enabling diverse chemical modifications for drug discovery programs.

In recent years, the demand for 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine has increased due to its relevance in developing treatments for chronic diseases and inflammatory conditions. Its mechanism of action often involves modulation of key enzymatic pathways, which aligns with current trends in precision medicine. This compound is frequently discussed in forums focusing on small molecule therapeutics and structure-activity relationships (SAR).

From a synthetic chemistry perspective, the morpholino ring in 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine contributes to improved solubility and bioavailability, addressing common challenges in drug formulation. These properties make it a preferred choice for researchers working on oral drug delivery systems. Additionally, the difluoromethyl moiety is known to enhance metabolic stability, a critical factor in the design of long-acting pharmaceuticals.

The compound's applications extend beyond therapeutics. It is also explored in agrochemical research for developing novel crop protection agents. The pyrimidine scaffold is a common motif in herbicides and fungicides, and the introduction of difluoromethyl groups can improve efficacy against resistant strains. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility.

Analytical characterization of 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical studies. Researchers often search for synthetic protocols and spectral data to validate their findings, highlighting the importance of accessible reference materials.

Environmental and safety profiles of 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine are carefully evaluated to comply with green chemistry principles. Innovations in sustainable synthesis routes, such as catalytic methods or solvent-free reactions, are actively investigated to minimize ecological impact. This aligns with the growing emphasis on eco-friendly chemical production in both academia and industry.

Future research directions for CAS No. 2149598-74-1 may include exploration of its polypharmacology potential or combination therapies. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, could further elucidate its interactions with biological targets. As the scientific community continues to prioritize drug repurposing and multi-target agents, this compound remains a compelling subject for investigation.

In summary, 4-Chloro-5-(difluoromethyl)-6-morpholino-pyrimidin-2-amine represents a multifaceted compound with broad relevance in life sciences. Its structural ingenuity and functional adaptability position it as a key player in advancing innovative therapies and sustainable agrochemical solutions. Ongoing studies will likely uncover new dimensions of its utility, reinforcing its status as a valuable asset in scientific research.